Cas no 2098045-41-9 (2-(4-(2-hydroxyethyl)-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetonitrile)

• Product name: 2-(4-(2-hydroxyethyl)-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetonitrile
• CAS No: 2098045-41-9
• MF: C₁₁H₁₁N₅O
• MW: 229.237941026688
• CID: 5725814
• PubChem ID: 121213877

2-(4-(2-hydroxyethyl)-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• AKOS026724353
• 2-(4-(2-hydroxyethyl)-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetonitrile
• 2-[4-(2-hydroxyethyl)-3-pyrazin-2-ylpyrazol-1-yl]acetonitrile
• 2098045-41-9
• F2198-5632

• Inchi： 1S/C11H11N5O/c12-2-5-16-8-9(1-6-17)11(15-16)10-7-13-3-4-14-10/h3-4,7-8,17H,1,5-6H2
• InChI Key： TXAXXNSPGQKADU-UHFFFAOYSA-N
• SMILES： OCCC1=CN(CC#N)N=C1C1C=NC=CN=1

Computed Properties

• Exact Mass: 229.09635999g/mol
• Monoisotopic Mass: 229.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.6Ų
• XLogP3: -0.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines